Cas no 2416237-48-2 (9-azadispiro3.0.3^{5}.2^{4}decane)

• Product Name: 9-azadispiro3.0.3^{5}.2^{4}decane
• CAS No: 2416237-48-2
• MF: C₉H₁₅N
• MW: 137.222102403641
• MDL: MFCD32668551
• CID: 4786986
• PubChem ID: 146155799
• Update Time: 2025-05-19

9-azadispiro3.0.3^{5}.2^{4}decane Chemical and Physical Properties

Names and Identifiers

• 9-Azadispiro[3.0.35.24]decane
• 9-azadispiro3.0.3^{5}.2^{4}decane

• MDL： MFCD32668551
• Inchi： 1S/C9H15N/c1-3-8(4-1)7-10-9(8)5-2-6-9/h10H,1-7H2
• InChI Key： MCOZEPDTRKWOAP-UHFFFAOYSA-N
• SMILES： N1CC2(CCC2)C21CCC2

Computed Properties

• Exact Mass: 137.120449483 g/mol
• Monoisotopic Mass: 137.120449483 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12
• Molecular Weight: 137.22

Additional information on 9-azadispiro3.0.3^{5}.2^{4}decane

Professional Introduction to Compound with CAS No. 2416237-48-2 and Product Name: 9-azadispiro3.0.3⁵.2⁴decane

The compound with the CAS number 2416237-48-2 and the product name 9-azadispiro3.0.3⁵.2⁴decane represents a fascinating and innovative molecule in the realm of chemical and pharmaceutical research. This spirocyclic compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in medicinal chemistry and drug development. The spirocyclic core, consisting of interconnected rings, introduces a high degree of molecular rigidity and specificity, which can be exploited to design molecules with tailored biological activities.

In recent years, spirocyclic compounds have emerged as a promising class of scaffolds in drug discovery. Their rigid structure often enhances binding affinity and selectivity, making them ideal candidates for developing small-molecule inhibitors and therapeutic agents. The 9-azadispiro3.0.3⁵.2⁴decane molecule, in particular, has been studied for its potential pharmacological properties. The presence of an azadispiron core suggests that this compound may exhibit interesting interactions with biological targets, such as enzymes and receptors.

The synthesis of 9-azadispiro3.0.3⁵.2⁴decane involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. The spirocyclic connection between the three-membered azacyclopropyl ring and the larger decane system demands precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have greatly facilitated the construction of these intricate structures.

The pharmacological potential of 9-azadispiro3.0.3⁵.2⁴decane has been explored in several recent studies. Researchers have demonstrated that this compound can interact with various biological targets, leading to potential therapeutic effects. For instance, studies suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for treating inflammatory diseases. Additionally, its structural features may allow it to modulate receptor activity, opening up possibilities for applications in neurodegenerative disorders.

The compound's unique structure also makes it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility is crucial in drug development, where the goal is to maximize efficacy while minimizing side effects.

In the context of computational chemistry, 9-azadispiro3.0.3⁵.2⁴decane has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at the atomic level. These studies provide valuable insights into the compound's binding mechanism and help guide the design of more potent derivatives. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The future prospects for 9-azadispiro3.0.3⁵.2⁴decane are promising, with ongoing research aimed at elucidating its full pharmacological profile and exploring new synthetic routes for its preparation. As our understanding of molecular interactions continues to grow, compounds like this are likely to play a significant role in the development of novel therapeutics.

In conclusion, the compound with CAS number 2416237-48-2 and the product name 9-azadispiro3.0.3⁵.2⁴decane represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new medicines.